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Compound of Interest

Compound Name: Fmoc-Lys(Z)-OH

Cat. No.: B557016 Get Quote

Technical Guide: Storage and Handling of Fmoc-
Lys(Z)-OH
For researchers, scientists, and drug development professionals, the proper storage and

handling of peptide synthesis reagents are paramount to ensure experimental success and

maintain a safe laboratory environment. This guide provides in-depth technical

recommendations for Fmoc-Lys(Z)-OH, a commonly used amino acid derivative in solid-phase

peptide synthesis.

Core Recommendations
Fmoc-Lys(Z)-OH is a combustible solid that requires specific storage conditions to maintain its

stability and purity.[1][2] It is crucial to handle this compound with appropriate personal

protective equipment to avoid potential health hazards.

Storage
Proper storage of Fmoc-Lys(Z)-OH is essential for preserving its chemical integrity. The

recommended storage temperature varies slightly among suppliers, but a refrigerated and dry

environment is consistently advised.
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Parameter Recommended Condition Source

Temperature 2-8°C [1]

2-30°C [2]

4°C [3]

-20°C (for up to 3 years) [4]

Atmosphere Sealed, away from moisture

For solutions of Fmoc-Lys(Z)-OH in solvent, storage at -80°C is recommended for up to 6

months, or at -20°C for up to 1 month.[4][5][6]

Handling
When handling Fmoc-Lys(Z)-OH, it is important to use appropriate personal protective

equipment (PPE) and follow standard laboratory safety procedures.

PPE Specification Source

Eye Protection Eyeshields [1]

Hand Protection Gloves [1][7]

Respiratory Protection Type N95 (US) dust mask [1]

The material safety data sheet (MSDS) advises avoiding dust formation and breathing vapors,

mist, or gas.[7] In case of contact, standard first aid measures should be followed.

Physicochemical Properties
Understanding the physicochemical properties of Fmoc-Lys(Z)-OH is crucial for its application

in peptide synthesis.
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Property Value Source

Molecular Weight 502.56 g/mol [1][2][3][4]

Melting Point 110-120 °C [1][7]

105-115 °C [2]

Appearance
White to slight yellow to beige

powder
[2][7]

Purity ≥98.0% (HPLC) [1]

≥95.0% (acidimetric) [2]

Solubility
Fmoc-Lys(Z)-OH exhibits solubility in common organic solvents used in peptide synthesis.

Solvent Concentration Notes Source

DMF 1 mmole in 2 ml Clearly soluble [2]

DMSO
200 mg/mL (397.96

mM)

Requires sonication.

Use newly opened

DMSO as it is

hygroscopic.

[4]

Experimental Workflows
While detailed experimental protocols for the determination of the above data are not publicly

available from suppliers, the following diagrams illustrate the general workflows for proper

storage and handling.
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Receiving and Storage

Handling and Use

Receive Fmoc-Lys(Z)-OH

Inspect Container for Damage

Log in Inventory

Store in Designated Location

Temperature: 2-8°C
Humidity: Dry

Light: Protected
Retrieve from Storage

Don Appropriate PPE
(Gloves, Goggles, Mask)

Weigh Required Amount

Dissolve in Appropriate Solvent

Use in Peptide Synthesis

Return Unused Material to Storage

Click to download full resolution via product page

Caption: Workflow for Receiving, Storing, and Handling Fmoc-Lys(Z)-OH.
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This logical flow diagram outlines the key steps from receiving the compound to its use in the

laboratory, emphasizing the critical points of inspection, proper storage conditions, and the use

of personal protective equipment.

Safety and Disposal
Fmoc-Lys(Z)-OH is classified as a combustible solid.[1][2] It is incompatible with strong

oxidizing agents.[7] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

For disposal, it is imperative to follow federal, state, and local environmental control

regulations. Do not let the product enter drains.[7] Contaminated packaging should also be

disposed of in accordance with official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fmoc-Lys(Z)-OH ≥98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

2. Fmoc-Lys(Z)-OH Novabiochem 86060-82-4 [sigmaaldrich.com]

3. chemscene.com [chemscene.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

7. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Storage and handling recommendations for Fmoc-
Lys(Z)-OH.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557016#storage-and-handling-recommendations-for-
fmoc-lys-z-oh]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b557016?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47577
https://www.sigmaaldrich.com/US/en/product/mm/852013
https://www.cdhfinechemical.com/images/product/msds/132_888250461_FMOC-N-E-Z-L-LYSINE-CASNO-86060-82-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/132_888250461_FMOC-N-E-Z-L-LYSINE-CASNO-86060-82-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/132_888250461_FMOC-N-E-Z-L-LYSINE-CASNO-86060-82-4-MSDS.pdf
https://www.benchchem.com/product/b557016?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47577
https://www.sigmaaldrich.com/US/en/product/mm/852013
https://www.chemscene.com/product/86060-82-4.html
https://www.medchemexpress.com/fmoc-lys-z-oh.html
https://www.medchemexpress.com/fmoc-lys-oh.html
https://www.medchemexpress.com/fmoc-lys-z-oh.html?locale=ko-KR
https://www.cdhfinechemical.com/images/product/msds/132_888250461_FMOC-N-E-Z-L-LYSINE-CASNO-86060-82-4-MSDS.pdf
https://www.benchchem.com/product/b557016#storage-and-handling-recommendations-for-fmoc-lys-z-oh
https://www.benchchem.com/product/b557016#storage-and-handling-recommendations-for-fmoc-lys-z-oh
https://www.benchchem.com/product/b557016#storage-and-handling-recommendations-for-fmoc-lys-z-oh
https://www.benchchem.com/product/b557016#storage-and-handling-recommendations-for-fmoc-lys-z-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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